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Compound of Interest |

2-methyl-2-(quinolin-3-
Compound Name:
yl)propanoic acid
CAS No.: 1220027-88-2
Cat. No.: B1441119

Strategic Overview & Compound Profile

Quinoline propanoic acids (e.g., 3-(3-quinolyl)propanoic acid) serve as critical heterocyclic
scaffolds in the synthesis of fluoroquinolone antibiotics, receptor antagonists (e.g., CysLT1),
and HDAC inhibitors.

While often categorized in standard catalogs as simple "Irritants," this class possesses a dual-
hazard profile that requires a sophisticated handling strategy:

e The Quinoline Core: A fused benzene-pyridine ring system classified as a Category 1B
Carcinogen/Mutagen (GHS). Even if the specific derivative lacks full toxicological
characterization, drug development protocols (ICH M7) mandate treating the scaffold as a
potential genotoxic impurity (PGI).

e The Propanoic Acid Tail: A carboxylic acid moiety that confers corrosivity/irritation and pH-
dependent solubility issues.

This guide bridges the gap between a standard Safety Data Sheet (SDS) and practical
laboratory execution, ensuring both personnel safety and compound integrity.

Critical Hazard Assessment (GHS & ICH M7)
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The following hazard identification applies to the general class of quinoline propanoic acids.

Hazard Category GHS Code Description Scientific Context

Quinoline scaffold is a
known mutagen;

Carcinogenicity H350 May cause cancer metabolic activation
can lead to DNA

adduction.

Intercalation of the

Germ Cell Suspected of causing S
. H341 ) planar quinoline ring
Mutagenicity genetic defects ) )
into DNA base pairs.
Acidic functionality
) o Causes skin/serious (pKa ~4.8) causes
Skin/Eye Irritation H315/H319 o N
eye irritation contact dermatitis and

mucosal damage.

Lipophilic nature

) o allows
) o Toxic to aquatic life ) ) )
Aquatic Toxicity H411 } bioaccumulation; toxic
(Long lasting) )
to aquatic

invertebrates.

Crucial Safety Directive: Do not handle these compounds on an open bench. All weighing and
solubilization must occur within a certified Chemical Fume Hood or Biological Safety Cabinet

(Class Il, Type B2).

Protocol A: Receipt, Inspection, and Storage

Objective: Prevent oxidative degradation (browning) and hydrolysis due to hygroscopy.
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Quinoline derivatives are notoriously photosensitive and hygroscopic. Upon exposure to light
and air, the quinoline nitrogen oxidizes to N-oxide, and the solid turns from off-white/beige to
dark brown/black.

Storage Logic Diagram

The following workflow dictates the decision process for incoming inventory.
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Compound Receipt
(Quinoline Propanoic Acid)

Visual Inspection:
Color Check

Is Color
Dark Brown/Black?

No (Beige/Off-White)

REJECT BATCH ACCEPT
(Significant Oxidation) Proceed to Storage

Primary Container:
Amber Glass Vial

Headspace Purge:

Argon or Nitrogen

Secondary Containment:
Desiccator Cabinet

Temperature:

-20°C (Long Term)

Click to download full resolution via product page

Figure 1: Decision logic for the receipt and storage of oxidation-prone quinoline derivatives.
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Detailed Storage Steps

 Vial Selection: Transfer bulk material immediately to Amber Borosilicate Glass vials (Type I).
Avoid clear glass.

 Inert Gas Purge: Gently flow dry Argon or Nitrogen over the solid for 15-30 seconds before
capping to displace oxygen and moisture.

o Seal Integrity: Use Teflon-lined (PTFE) caps. Parafilm is insufficient for long-term storage of
hygroscopic acids.

» Desiccation: Store the vial inside a secondary container (jar) containing active silica gel or
Drierite™ with a humidity indicator.

o Temperature: Store at -20°C. Thaw to room temperature before opening to prevent
condensation.

Protocol B: Solubilization & Handling

Objective: Achieve thermodynamic solubility while managing the "Isoelectric Trap."
Quinoline propanoic acids exhibit zwitterionic-like behavior regarding solubility:

e pH < 4 (Acidic): Soluble (Quinoline Nitrogen protonated -> Cationic).

e pH ~4.8-5.0 (Neutral/Weak Acid):Lowest Solubility (Uncharged/Zwitterionic aggregate).

e pH > 7 (Basic): Soluble (Carboxylic Acid deprotonated -> Anionic).

Solubilization Workflow

Use this protocol to prepare stock solutions for biological assays (e.g., MIC determination,
receptor binding).
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DMSO (100%)
Stock: 10-50 mM

(Warm to 37°C if needed)

Syringe Filter
(0.22 um PTFE)

Ready for Assay

Adjust pH>7.5
(Add 0.1N NaOH)

Click to download full resolution via product page

Figure 2: Solubilization strategy highlighting the pH-dependency of the quinoline-acid scaffold.

Step-by-Step Solubilization

o PPE: Double nitrile gloves, lab coat, and safety glasses.

o Weighing: Use an anti-static gun if the powder is static-charged (common with dry
heterocyclic acids). Weigh into a pre-tared amber vial.

e Primary Solvent (DMSO):
o Add analytical grade DMSO to achieve a 10-50 mM stock concentration.

o Why DMSO? It disrupts the intermolecular hydrogen bonding between the quinoline
nitrogen and the carboxylic acid.

e Aqueous Dilution (The Critical Step):

o When diluting the DMSO stock into agueous media (e.g., cell culture media), watch for
microprecipitation.

o Troubleshooting: If precipitation occurs, verify the final pH is > 7.4. The propanoic acid
group must be ionized (COO-) to maintain aqueous solubility.

Emergency Response & Waste Management
Spill Cleanup (Acidic/Mutagenic)

Since the material is both acidic and potentially mutagenic, a simple paper towel wipe is
insufficient.
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 Isolate: Evacuate the immediate area (3-meter radius).

e Neutralize: Cover the spill with a Sodium Carbonate (soda ash) or Sodium Bicarbonate
slurry. This neutralizes the propanoic acid moiety (bubbling will occur).

o Deactivate (Optional but Recommended): For significant spills of quinoline derivatives,
treating the area with a dilute bleach solution (10%) after neutralization can help oxidize the
ring system, though physical removal is prioritized.

e Collect: Use a scoop/dustpan (do not create dust) to collect the neutralized slurry into a
hazardous waste bag.

Clean: Wash the surface with soap and water twice.

Waste Disposal[1][2][3]

o Stream: Segregate as "Halogenated/Toxic Organic Waste" (even if non-halogenated, the
toxicity profile often groups it here in mixed streams) or "Cytotoxic Waste" depending on
facility protocols for mutagens.

o Labeling: Must explicitly state: "Contains Quinoline Derivative — Potential
Carcinogen/Mutagen — Acidic."

e Do NOT: Do not dispose of down the drain. The aquatic toxicity (H411) is significant.[1]

Physical Properties Reference Table
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Property Value | Characteristic Relevance to Protocol

Darkening indicates oxidation

Appearance Off-white to beige solid )
(Reject batch).

) ~201.22 g/mol (varies by ) )
Molecular Weight o Calculation of Molarity.
derivative)

Deprotonates at pH > 5

pKa (Acid) ~4.8 (Carboxylic acid) ) N
(increases solubility).
o ] Protonates at pH < 4
pKa (Base) ~4.9 (Quinoline Nitrogen) ) -
(increases solubility).
. Requires pH adjustment or co-
Solubility (Water) Low (< 1 mg/mL at pH 5-6)
solvent.
N ) Preferred solvent for stock
Solubility (DMSO) High (> 50 mg/mL)

solutions.

o High MP indicates stable
120-160°C (Derivative

Melting Point - crystal lattice (hard to
specific) )
dissolve).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sds-for-quinoline-propanoic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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